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Compound of Interest

1'-Benzylspirofindoline-3,4'-
Compound Name:
piperidine]

Cat. No.: B112658

In-Depth Technical Guide to 1'-
Benzylspiro[indoline-3,4'-piperidine]

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis and spectroscopic properties
of 1'-Benzylspiro[indoline-3,4'-piperidine]. While experimental spectroscopic data for the title
compound is not readily available in the public domain, this guide compiles information on its
synthesis and provides data for structurally related compounds to serve as a reference for
researchers.

Spectroscopic Data

Definitive experimental *H NMR, 13C NMR, and mass spectrometry data for 1'-
Benzylspiro[indoline-3,4'-piperidine] are not available in the cited search results. However,
data for key precursors and related structures are presented below to provide an expected
range for the chemical shifts and mass-to-charge ratios.

'H NMR Data of a Key Precursor

Table 1: *H NMR Spectroscopic Data for 1-Benzyl-4-piperidone
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Chemical Shift

Multiplicity Integration Assignment
(ppm)

Data not available

Note: While a resource for the *H NMR spectrum of 1-Benzyl-4-piperidone was located, the
specific chemical shifts and multiplicities were not provided.

3C NMR Data of a Key Precursor

Table 2: 13C NMR Spectroscopic Data for 1-Benzyl-4-piperidone

Chemical Shift (ppm) Assignment

Data not available

Note: Specific 3C NMR data for 1-Benzyl-4-piperidone was not found in the search results.

Mass Spectrometry Data

Table 3: Mass Spectrometry Data for 1'-Benzylspiro[indoline-3,4'-piperidine]

lon m/z (Expected)

[M+H]* 279.1858

Note: The expected exact mass for the protonated molecule is 279.1858, calculated from the
molecular formula C19H22Nz2.

Experimental Protocols

A synthetic protocol for 1'-Benzylspiro[indoline-3,4'-piperidine] has been described,
employing a Fischer indole synthesis approach.

Synthesis of 1'-Benzylspiro[indoline-3,4'-piperidine][1]

Materials:
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e Phenylhydrazine

e 1-(Phenylmethyl)-4-piperidinecarboxaldehyde

e Trifluoroacetic acid (CFsCOOH)

e Sodium borohydride (NaBHa)

e Toluene

o Acetonitrile (CHsCN)

o Methanol

e 10% Ammonium hydroxide (NH2sOH)

o Ethyl acetate (EtOAC)

e Magnesium sulfate (MgSOa)

 Silica gel (35-70 um)

e Dichloromethane (CH2Cl2)

Procedure:

To a solution of phenylhydrazine (3.2 ml, 1.1 eq) in a 49:1 mixture of toluene/CH3CN (50 ml),
trifluoroacetic acid (16.8 ml, 5 eq) was added at room temperature.

e The reaction mixture was heated to 35 °C.

e A solution of 1-(phenylmethyl)-4-piperidinecarboxaldehyde (6 g, 0.03 mol) in a 49:1 mixture
of toluene/CHsCN (10 ml) was added slowly to the heated mixture.

e The reaction was maintained at 35 °C overnight.

 After the reaction period, the mixture was cooled to -10 °C.
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e Methanol (7 ml) was added, followed by the portionwise addition of sodium borohydride (1.7
g, 1.5 eq).

e The mixture was stirred at room temperature for 1 hour.
e A 10% solution of ammonium hydroxide was added to the reaction mixture.
e The aqueous layer was extracted with ethyl acetate.

e The combined organic layers were dried over magnesium sulfate, filtered, and the solvent
was evaporated under reduced pressure.

e The resulting residue (10 g) was purified by column chromatography on silica gel (75 g, 35-
70 um) using a 98:2 mixture of dichloromethane/methanol as the eluent to yield 1'-
Benzylspiro[indoline-3,4'-piperidine] (3.3 g, 40% vyield).[1]

Visualizations

The following diagram illustrates the synthetic workflow for the preparation of 1'-
Benzylspiro[indoline-3,4'-piperidine].
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Synthesis of 1'-Benzylspiro[indoline-3,4'-piperidine]
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1'-Benzylspiro[indoline-3,4'-piperidine]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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